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Compound of Interest

Compound Name: Hydrogen dichromate

Cat. No.: B1233165 Get Quote

This guide provides essential safety information, troubleshooting, and frequently asked

questions for researchers, scientists, and drug development professionals working with chromic

acid.

Frequently Asked Questions (FAQs)
Q1: What is chromic acid and what are its primary hazards?

A1: Chromic acid, in its solid form, is chromium trioxide (CrO₃), which forms chromic acid

(H₂CrO₄) when mixed with water.[1][2] It is a powerful oxidizing agent that is highly corrosive,

toxic, and carcinogenic.[3][4] Key hazards include severe skin burns, permanent eye damage,

and irritation to the respiratory tract.[5][6] Inhalation of hexavalent chromium, the form present

in chromic acid, can cause lung cancer.[6][7] It is also highly reactive and can cause fires or

explosions if it comes into contact with organic materials.[4][8]

Q2: What are the immediate first aid procedures in case of exposure?

A2: In case of any exposure to chromic acid, immediate medical attention is crucial.[9][10]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes,

making sure to lift the upper and lower eyelids. Seek immediate medical attention.[9]

Skin Contact: Promptly remove any contaminated clothing.[10] Immediately wash the

affected skin area with large amounts of soap and water.[9] Seek immediate medical
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attention.[9]

Inhalation: Move the affected person to an area with fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[10]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[10][11]

Q3: What are the signs of chromic acid degradation, and how can it be prevented?

A3: The primary sign of degradation is a color change from the typical orange-red to a brownish

or greenish color. This indicates the reduction of the active hexavalent chromium (Cr(VI)) to the

less reactive trivalent chromium (Cr(III)). To prevent degradation, store chromic acid solutions

in tightly sealed, clean, and dry glass containers in a cool, dark, and well-ventilated area.[12] It

is critical to keep them away from organic compounds, flammable substances, and other

reducing agents.[12][13]

Q4: Can I use plastic containers for storing chromic acid?

A4: It is strongly advised to use glass containers for the long-term storage of chromic acid

solutions.[12] Many plastics can be oxidized and degraded over time by chromic acid, which

can lead to contamination of the solution and potential failure of the container.[12] Do not use

containers with metal caps or lids.[14]

Troubleshooting Guides
Issue: Accidental Spill of Chromic Acid
Symptoms: A liquid spill with a characteristic dark red or orange color.

Immediate Actions:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]

Ventilate: If it is safe to do so, increase ventilation in the area.[9]

Personal Protective Equipment (PPE): Do not attempt to clean a spill without the proper

PPE. (See Q5 for details).
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Cleanup Procedure for Small Spills (less than 1 gallon):

Containment: For liquid spills, absorb the material with an inert substance like vermiculite,

dry sand, or earth. Do not use combustible materials like paper towels or sawdust.[9][11]

Neutralization: For small spills, you can cautiously neutralize the residue with a dilute

solution of sodium carbonate or another suitable neutralizing agent.[15]

Collection: Carefully collect the absorbed and neutralized material into a designated, labeled,

and leak-proof container for hazardous waste.[9][14]

Decontamination: Clean the spill area thoroughly with soap and water.[3]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) emergency team immediately.[3][15]

Issue: Unexpected Color Change in Reaction Mixture
Symptom: The reaction mixture unexpectedly turns a green or brown color when using chromic

acid as an oxidizing agent.

Possible Cause: This color change typically indicates the reduction of hexavalent chromium

(Cr(VI)) to trivalent chromium (Cr(III)), which means the oxidation reaction has occurred.[2]

Troubleshooting Steps:

Reaction Completion: Determine if the color change is expected as a sign of a completed

reaction.

Contamination: If the color change is premature or unexpected, consider the possibility of

contamination in your starting materials or glassware. Even small amounts of reducing

agents can cause the chromic acid to be consumed.

Stability of Chromic Acid: Verify the integrity of your chromic acid stock solution. If it has

already started to degrade (see Q3), it will not be as effective as an oxidizing agent.

Quantitative Data Summary
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Parameter Value Agency/Source

OSHA PEL (8-hour TWA) for

Cr(VI)
5 µg/m³ OSHA[16][17][18]

OSHA Action Level (8-hour

TWA) for Cr(VI)
2.5 µg/m³ OSHA[17][18]

NIOSH REL (10-hour TWA) for

carcinogenic Cr(VI)
0.001 mg/m³ NIOSH[19]

NIOSH REL (10-hour TWA) for

non-carcinogenic Cr(VI)
0.025 mg/m³ NIOSH[19]

ACGIH TLV-TWA for Cr(VI) 0.05 mg/m³ ACGIH[19]

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended

Exposure Limit, TLV: Threshold Limit Value

Experimental Protocols
Protocol 1: Personal Protective Equipment (PPE)
Protocol
Objective: To ensure user safety by outlining the mandatory PPE for handling chromic acid.

Materials:

Chemical splash goggles and a face shield[9][13]

Chemical-resistant gloves (Neoprene or Butyl rubber are recommended)[9][20]

A chemical-resistant apron over a lab coat[3][13]

Closed-toe shoes

Long pants

Procedure:
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Always work with chromic acid in a certified chemical fume hood to minimize inhalation

exposure.[3]

Before handling chromic acid, inspect all PPE for any signs of damage or degradation.

Don the lab coat, long pants, and closed-toe shoes.

Put on the chemical-resistant gloves, ensuring they overlap with the sleeves of the lab coat.

Wear chemical splash goggles.

When there is a risk of splashing, wear a face shield in addition to the goggles.[3][9]

After handling, remove PPE carefully to avoid contaminating your skin.

Wash hands thoroughly with soap and water after removing gloves.[9]

Protocol 2: Waste Disposal and Neutralization Protocol
Objective: To safely treat and dispose of chromic acid waste by reducing hexavalent chromium

to the less hazardous trivalent chromium.

Materials:

Chromic acid waste in a suitable container

Sodium thiosulfate or sodium metabisulfite[21][22]

Sulfuric acid (if needed to adjust pH)[14]

Sodium carbonate[14][21]

pH indicator strips or a pH meter

A beaker at least five times the volume of the waste to be treated[14]

Stir bar and magnetic stir plate

Procedure:
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Work in a Fume Hood: All steps of this procedure must be conducted in a certified chemical

fume hood.[14]

Dilution: If the chromic acid waste is concentrated, slowly add it to an equal volume of water

in the large beaker. Always add acid to water, never the other way around.[21]

pH Adjustment: Place the beaker on a magnetic stirrer and begin stirring. Check the pH of

the solution. If the pH is not around 1.0, slowly add sulfuric acid or sodium carbonate to

adjust it accordingly.[14]

Reduction of Cr(VI): Slowly add a reducing agent like sodium thiosulfate or sodium

metabisulfite to the stirring solution. Continue adding the reducing agent in small portions

until the solution's color changes from orange/red to a blue or green color, indicating the

reduction of Cr(VI) to Cr(III).[21][22]

Neutralization: Once the reduction is complete, slowly add sodium carbonate to the solution

to neutralize it to a pH between 6 and 8. Be cautious as this may cause foaming or

effervescence.[21]

Precipitation: Continue stirring for at least 15 minutes after neutralization. The trivalent

chromium will precipitate out as chromium hydroxide. Allow the mixture to sit overnight to

ensure complete precipitation.[14][21]

Disposal: The supernatant can typically be decanted and disposed of down the drain with

copious amounts of water (check local regulations). The solid precipitate should be collected

and disposed of as hazardous waste according to your institution's guidelines.[21]
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Caption: Workflow for responding to a chromic acid spill.
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Handling Chromic Acid?

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233165#handling-and-safety-precautions-for-
chromic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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